Tert-butyl 3-(2-amino-5-methylphenyl)sulfanylpropanoate

• IUPAC Name: tert-butyl 3-(2-amino-5-methylphenyl)sulfanylpropanoate
• InChI: InChI=1S/C14H21NO2S/c1-10-5-6-11(15)12(9-10)18-8-7-13(16)17-14(2,3)4/h5-6,9H,7-8,15H2,1-4H3
• InChI Key: XSWCGTKRBFPRGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N)SCCC(=O)OC(C)(C)C
• Molecular Formula: C14H21NO2S
• Molecular Weight: 267.39 g/mol

Description

“Tert-butyl 3-(2-amino-5-methylphenyl)sulfanylpropanoate” is a complex organic compound. It likely contains an amino group (-NH2), a methyl group (-CH3) attached to a phenyl ring, a sulfanyl group (-SH), and a propanoate ester group attached to a tert-butyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving amino acids and tert-butyl esters.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several functional groups. The tert-butyl group would likely add bulk to the molecule, while the phenyl ring could contribute to the compound’s stability.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. The amino and sulfanyl groups are typically reactive and could participate in various chemical reactions.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s used in a biological context, the amino group and phenyl ring could potentially interact with biological molecules.

Future Directions

The potential applications and future directions for this compound would depend on its properties and reactivity. It could potentially be used in the synthesis of other complex organic compounds or in various industrial applications.